Cas no 1597-78-0 (17-Desoxy-Dexamethasone 21-Acetate)

• Product Name: 17-Desoxy-Dexamethasone 21-Acetate
• CAS No: 1597-78-0
• MF: C₂₄H₃₁FO₅
• MW: 418.498351335526
• CID: 163533
• PubChem ID: 22806124
• Update Time: 2025-04-19

17-Desoxy-Dexamethasone 21-Acetate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-11-hydroxy-16-methyl-, (11b,16a)-
• Desoxymetasone 21-Acetate
• 11β-Hydroxy-21-acetoxy-3,20-dioxo-9α-fluor-16α-methyl-Δ1,4-pregnadien
• 21-ACETOXY-9-FLUORO-11.BETA.-HYDROXY-16.ALPHA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• SCHEMBL11586098
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(ACETYLOXY)-9-FLUORO-11-HYDROXY-16-METHYL-, (11.BETA.,16.ALPHA.)-
• 1597-78-0
• (11.BETA.,16.ALPHA.)-21-(ACETYLOXY)-9-FLUORO-11-HYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11beta,21-dihydroxy-16alpha-methyl-, 21-acetate
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-fluoro-11-hydroxy-16-methyl-, (11beta,16alpha)-
• [2-[(9R,11S,16R)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• (11beta,16alpha)-21-(Acetyloxy)-9-fluoro-11-hydroxy-16-methylpregna-1,4-diene-3,20-dione
• DEXAMETHASONE ACETATE IMPURITY G [EP IMPURITY]
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11.BETA.,21-DIHYDROXY-16.ALPHA.-METHYL-, 21-ACETATE
• Dexamethasone Acetate EP Impurity G; (11?,16?)-21-(Acetyloxy)-9-fluoro-11-hydroxy-16-methyl-pregna-1,4-diene-3,20-dione; 9-Fluoro-11?,21-dihydroxy-16?-methyl-pregna-1,4-diene-3,20-dione 21-Acetate; 21-Acetoxy-9-fluoro-11?-hydroxy-16?-methylpregna-1,4-diene-3,20-dione; 9?-Fluoro-16?-methylpregna-1,4-diene-11?,21-diol-3,20-dione-21-acetate
• 9-Fluoro-11beta-hydroxy-16alpha-methyl-3,20-dioxopregna-1,4-dien-21-yl Acetate
• 4999925MLI
• Dexamethasone acetate impurity G [EP]
• 17-Desoxy-Dexamethasone 21-Acetate
• 21-Acetoxy-9-fluoro-11beta-hydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
• DTXSID701157134
• [2-[(8S,9R,10S,11S,13S,14S,16R,17S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• UNII-4999925MLI

• Inchi： 1S/C24H31FO5/c1-13-9-18-17-6-5-15-10-16(27)7-8-23(15,4)24(17,25)20(29)11-22(18,3)21(13)19(28)12-30-14(2)26/h7-8,10,13,17-18,20-21,29H,5-6,9,11-12H2,1-4H3/t13-,17+,18+,20+,21-,22+,23+,24+/m1/s1
• InChI Key： HRPWQACPJGPYRH-XHFUFBBFSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@H](C(COC(C)=O)=O)[C@@]1(C)C[C@@H]2O)=O)C

Computed Properties

• Exact Mass: 418.21563
• Monoisotopic Mass: 418.21555225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67

17-Desoxy-Dexamethasone 21-Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives